Cas no 454703-23-2 (tert-Butyl 3-(ethylamino)azetidine-1-carboxylate)

Technical Introduction: tert-Butyl 3-(ethylamino)azetidine-1-carboxylate is a protected azetidine derivative featuring a tert-butoxycarbonyl (Boc) group and an ethylamino substituent. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The Boc group provides stability under basic conditions while allowing selective deprotection under acidic conditions, facilitating further functionalization. The azetidine ring offers conformational rigidity, enhancing binding affinity in bioactive molecules. Its ethylamino moiety introduces additional reactivity for derivatization. This product is valued for its high purity, consistent performance, and utility in constructing complex heterocyclic frameworks, making it a reliable choice for research and industrial-scale synthesis.
tert-Butyl 3-(ethylamino)azetidine-1-carboxylate structure
454703-23-2 structure
Product Name:tert-Butyl 3-(ethylamino)azetidine-1-carboxylate
CAS No:454703-23-2
MF:C10H20N2O2
MW:200.278002738953
MDL:MFCD11520619
CID:853554
PubChem ID:45089534
Update Time:2025-10-29

tert-Butyl 3-(ethylamino)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-(ethylamino)azetidine-1-carboxylate
    • 1-Azetidinecarboxylicacid,3-(ethylamino)-,1,1-dimethylethylester(9CI)
    • 1-tert-Butoxycarbonyl-3-ethylaminoazetidine
    • 1-Boc-3-(ethylamino)azetidine
    • 1-AZETIDINECARBOXYLIC ACID,3-(ETHYLAMINO)-,1,1-DIMETHYLETHYL ESTER
    • Z1123699206
    • CS-0079046
    • 454703-23-2
    • EN300-95581
    • TERT-BUTYL3-(ETHYLAMINO)AZETIDINE-1-CARBOXYLATE
    • 1-Boc-3-ethylaminoazetidine
    • SCHEMBL3827461
    • MFCD11520619
    • DTXSID00666488
    • SB51003
    • 3-Ethylamino-azetidine-1-carboxylic acid tert-butyl ester, AldrichCPR
    • AS-40556
    • ZXVCULTZOWFSRS-UHFFFAOYSA-N
    • DB-070656
    • 3-ethylamino-azetidine-1-carboxylic acid tert-butyl ester
    • AKOS012606705
    • MDL： MFCD11520619
    • Inchi： 1S/C10H20N2O2/c1-5-11-8-6-12(7-8)9(13)14-10(2,3)4/h8,11H,5-7H2,1-4H3
    • InChI Key： ZXVCULTZOWFSRS-UHFFFAOYSA-N
    • SMILES： O(C(C)(C)C)C(N1CC(C1)NCC)=O

Computed Properties

  • Exact Mass: 200.15200
  • Monoisotopic Mass: 200.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • Density: 1.03
  • Boiling Point: 268 ºC
  • Flash Point: 116 ºC
  • PSA: 41.57000
  • LogP: 1.54400
  • Sensitiveness: Air Sensitive

tert-Butyl 3-(ethylamino)azetidine-1-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-Butyl 3-(ethylamino)azetidine-1-carboxylate Pricemore >>

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